4-(2-Tert-butoxycarbonyl-ethyl)-3,5-dimethyl-benzoic acid

• Molecular Formula: C16H22O4
• Molecular Weight: 278.34 g/mol
• IUPAC Name: 3,5-dimethyl-4-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropyl]benzoic acid
• InChI: InChI=1S/C16H22O4/c1-10-8-12(15(18)19)9-11(2)13(10)6-7-14(17)20-16(3,4)5/h8-9H,6-7H2,1-5H3,(H,18,19)
• InChI Key: VWNYFBOWCAFZDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CCC(=O)OC(C)(C)C)C)C(=O)O

Description

4-(2-Tert-butoxycarbonyl-ethyl)-3,5-dimethyl-benzoic acid is a useful research compound. Its molecular formula is C16H22O4 and its molecular weight is 278.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2-tert-butoxycarbonyl-ethyl)-3,5-dimethyl-benzoic acid methyl ester (10.8 g, 37.0 mmol) in ethanol (100 mL) a 2 M aq. solution of LiOH (50 mL) is added at 0° C. The turbid mixture is stirred at 0° C. for 30 min, then at rt for 4 h. The mixture is diluted with 10% aq. citric acid solution and extracted three times with diethyl ether. The combined organic extracts are dried over MgSO4, filtered and concentrated. The solid residue is suspended in diethyl ether/heptane, stirred at rt, and filtered. The slurry procedure in diethyl ether/heptane is repeated. The solid material is collected and dried under HV to give 4-(2-tert-butoxycarbonyl-ethyl)-3,5-dimethyl-benzoic acid (5.09 g) as a white crystalline powder; LC-MS: tR=0.95 min, [M+1]+=279.14; 1H NMR (CDCl3): δ 1.47 (s, 9 H), 2.30-2.40 (m, 2 H), 2.39 (s, 6 H), 2.94-3.03 (m, 2 H), 7.75 (s, 2 H).